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Compound of Interest

Compound Name: 3,5-Dimethylanisole

Cat. No.: B1630441 Get Quote

Application Notes and Protocols for 3,5-
Dimethylanisole
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the proper handling, storage, and use of 3,5-
Dimethylanisole in a laboratory setting. Adherence to these guidelines is crucial for ensuring

personnel safety and maintaining the integrity of the compound for research and development

purposes.

Chemical and Physical Properties
3,5-Dimethylanisole, also known as 1-methoxy-3,5-dimethylbenzene, is a colorless to light

yellow liquid.[1] It is an aromatic ether that serves as a versatile intermediate in organic

synthesis.[1][2] A summary of its key physical and chemical properties is provided below.

Table 1: Physical and Chemical Properties of 3,5-Dimethylanisole
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Property Value Reference

CAS Number 874-63-5 [2]

Molecular Formula C₉H₁₂O [2]

Molecular Weight 136.19 g/mol [2]

Appearance
Clear, colorless to light yellow

liquid
[1]

Boiling Point 193-194.5 °C [1]

Melting Point -0.2 °C [1]

Density 0.963 g/mL at 25 °C [3]

Flash Point 65 °C / 149 °F [4]

Refractive Index 1.512 at 20 °C [3]

Safety and Handling
2.1. Hazard Identification

3,5-Dimethylanisole is a combustible liquid and may cause irritation upon contact with the

skin, eyes, or respiratory tract.[4][5] Ingestion may lead to gastrointestinal irritation.[5] The

toxicological properties of this substance have not been fully investigated.[5]

Table 2: Hazard and Precautionary Statements
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GHS Classification Statement

Hazard Statements H227: Combustible liquid

Precautionary Statements
P210: Keep away from heat, sparks, open

flames, and hot surfaces. No smoking.[6]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[4]

P370 + P378: In case of fire: Use dry sand, dry

chemical, or alcohol-resistant foam to

extinguish.[7]

P403 + P235: Store in a well-ventilated place.

Keep cool.[6]

P501: Dispose of contents/container to an

approved waste disposal plant.[6]

2.2. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3,5-Dimethylanisole.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.

Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator

with an organic vapor cartridge.

2.3. Safe Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[5]

Keep away from ignition sources such as heat, sparks, and open flames.[5]
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Use non-sparking tools when handling the container.

Wash hands thoroughly after handling.[5]

2.4. First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Store away from incompatible materials, such as strong oxidizing agents.[4]

Accidental Release and Disposal
4.1. Accidental Release

Evacuate personnel from the area.

Remove all sources of ignition.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place it in a sealed

container for disposal.
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Ventilate the area and wash the spill site after material pickup is complete.

4.2. Waste Disposal

Dispose of waste in accordance with local, state, and federal regulations.

Do not dispose of it down the drain.

Experimental Protocols
5.1. Synthesis of 3,5-Dimethylanisole

This protocol describes the synthesis of 3,5-Dimethylanisole from 3,5-dimethylphenol.

Materials:

3,5-Dimethylphenol

Anhydrous potassium carbonate

Iodomethane

N,N-Dimethylformamide (DMF)

Ethyl acetate

Saturated brine solution

Anhydrous sodium sulfate

Ice bath

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator
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Procedure:

To a round-bottom flask containing DMF (150 ml), add 3,5-dimethylphenol (10g, 0.082 mol)

and anhydrous potassium carbonate (34g, 0.25 mol).[5]

Cool the mixture in an ice bath.[5]

Slowly add iodomethane (12.8g, 0.090 mol) dropwise to the cooled mixture with stirring.[5]

Remove the ice bath and continue stirring the mixture at room temperature overnight.[5]

After the reaction is complete, add water to the reaction mixture.[5]

Extract the aqueous layer with ethyl acetate.[5]

Wash the organic phase with a saturated brine solution.[5]

Dry the organic layer over anhydrous sodium sulfate and then filter.[5]

Remove the solvent under reduced pressure using a rotary evaporator.[5]

The crude product can be purified by column chromatography to yield 3,5-Dimethylanisole.

[5]

5.2. Friedel-Crafts Acylation of 3,5-Dimethylanisole

This protocol provides a general procedure for the benzoylation of 3,5-Dimethylanisole.

Materials:

3,5-Dimethylanisole

Benzoyl chloride

Copper(II) triflate (Cu(OTf)₂)

1-Butyl-3-methylimidazolium tetrafluoroborate ([bmim][BF₄])

Diethyl ether
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Round-bottom flask

Magnetic stirrer and hotplate

Procedure:

Charge a round-bottomed flask with Cu(OTf)₂ (0.1 mmol).

Dry the catalyst under vacuum for 1 hour with stirring and flush the flask with dry argon.

Add [bmim][BF₄] (2 ml) to the flask and stir the mixture at 80 °C for 10 minutes until a

homogeneous solution is formed.

Cool the mixture to ambient temperature.

Add benzoyl chloride (1 mmol) and 3,5-dimethylanisole (5 mmol) to the reaction mixture.

Stir the reaction at 80 °C under an atmosphere of dry argon.

Upon completion of the reaction, extract the organic products with diethyl ether.

Diagrams
Logical Workflow for Safe Handling
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Caption: Safe handling workflow for 3,5-Dimethylanisole.
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Friedel-Crafts Acylation
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Caption: Reactivity and potential metabolic fate of 3,5-Dimethylanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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